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Compound of Interest

Compound Name: Azacyclododecan-2-one

Cat. No.: B073394

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of
Azacyclododecan-2-one (CAS No. 1202-71-7), a heterocyclic compound utilized in various
research and development applications, including as a building block in the synthesis of
biologically active compounds and polymers.[1] Adherence to these protocols is essential for
ensuring laboratory safety and proper environmental stewardship.

Immediate Safety Concerns and Personal Protective
Equipment (PPE)

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Azacyclododecan-2-one is classified with the following hazard statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Therefore, stringent adherence to appropriate personal protective equipment protocols is
mandatory.
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Minimum PPE Requirements:

PPE Component Specification Rationale

Chemical-resistant gloves )
To prevent skin contact and

Hand Protection (e.g., Nitrile rubber, Neoprene) o
, , irritation.
inspected prior to use.
Safety glasses with side-
shields or goggles. A face To protect against eye irritation

Eye and Face Protection o ] ]
shield is required when there is ~ from dust or splashes.

a splash hazard.

Laboratory coat. For larger

gquantities or when generating ) o
) ) ) ) To protect skin from irritation
Skin and Body Protection dust, a chemical-resistant o
and contamination.
apron or coveralls should be

worn.

Use in a well-ventilated area. If
i i dust is generated, a NIOSH- To prevent respiratory tract
Respiratory Protection _ _ o
approved respirator with a irritation.

particulate filter is necessary.

Always handle Azacyclododecan-2-one within a chemical fume hood to minimize inhalation
exposure.

Quantitative Safety and Physical Data

The following table summarizes key quantitative data for Azacyclododecan-2-one. While
specific LD50 and LC50 data are not readily available in the searched literature, the GHS
classification indicates a moderate acute toxicity concern.
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Property Value

Molecular Formula C11H21NO

Molecular Weight 183.29 g/mol [3][4]
Appearance White to yellow solid
Melting Point 155 °C[3]

Boiling Point 155-156 °CJ3]

Density (Predicted) 0.892 £ 0.06 g/cm3[3]

GHS Hazard Codes H302, H315, H319, H335[2]

Procedural Guidance: A Step-by-Step Handling
Protocol

While a specific experimental protocol for a downstream application of Azacyclododecan-2-
one was not found in the search results, a general protocol for its safe handling during
weighing and dissolution is provided below. This protocol is based on standard laboratory
procedures for handling solid chemicals with similar hazard classifications.

Objective: To safely weigh and dissolve a specified amount of Azacyclododecan-2-one for
use in a subsequent reaction.

Materials:

Azacyclododecan-2-one (solid)

Appropriate solvent

Laboratory balance

Spatula

Weighing paper or boat

Beaker or flask
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 Stir bar and stir plate

o All required PPE (see table above)

Procedure:

e Preparation:

[e]

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o

Don all required personal protective equipment.

Decontaminate the work surface within the fume hood.

[¢]

[e]

Gather all necessary materials.
» Weighing:
o Place a weighing paper or boat on the laboratory balance and tare the balance.

o Carefully transfer the desired amount of Azacyclododecan-2-one from its storage
container to the weighing paper using a clean spatula.

o Avoid generating dust. If any dust is created, ensure it is contained within the fume hood.
o Record the exact weight of the compound.
 Dissolution:

o Place the beaker or flask containing the appropriate volume of solvent and a stir bar on a
stir plate within the fume hood.

o Carefully add the weighed Azacyclododecan-2-one to the solvent.

o Begin stirring to facilitate dissolution. Gentle heating may be applied if the compound's
solubility characteristics allow and it does not create an additional hazard.

e Post-Handling:
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o Securely close the primary container of Azacyclododecan-2-one.
o Clean the spatula and any other contaminated reusable equipment.

o Dispose of the weighing paper and any other single-use contaminated items in the
designated solid chemical waste container.

o Wipe down the work surface in the fume hood.

o Remove PPE in the correct order to avoid cross-contamination and dispose of single-use
items in the appropriate waste stream.

o Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Azacyclododecan-2-one and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
e Solid Waste:
o Unused or excess Azacyclododecan-2-one.
o Contaminated materials such as gloves, weighing paper, and paper towels.

o These should be collected in a clearly labeled, sealed, and compatible hazardous waste
container. The label should include "Hazardous Waste" and the chemical name.

e Liquid Waste:
o Solutions containing Azacyclododecan-2-one.
o Rinsate from cleaning contaminated glassware.

o Collect in a labeled, sealed, and compatible hazardous waste container. Do not mix with
other incompatible waste streams.
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Disposal Procedure:

e Consult Institutional Guidelines: Always follow your institution's specific hazardous waste
management procedures. Contact your Environmental Health and Safety (EHS) department
for guidance.

o Waste Pickup: Arrange for the collection of the hazardous waste by a licensed and approved
hazardous waste disposal company through your EHS department.

o Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate must be
collected as hazardous liquid waste. After rinsing, the container may be disposed of
according to institutional policies, which may allow for disposal as regular solid waste after
defacing the label.

Do NOT dispose of Azacyclododecan-2-one down the drain or in the regular trash.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of
Azacyclododecan-2-one, from preparation to disposal.
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Safe Handling Workflow for Azacyclododecan-2-one
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l
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After handling
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Clean Equipment

l
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l
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l
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Caption: A flowchart outlining the key steps for the safe handling of Azacyclododecan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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